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Compound of Interest

Compound Name: 1,2-Dichlorocyclohexane

Cat. No.: B075773 Get Quote

Technical Support Center: 1,2-
Dichlorocyclohexane
This guide provides essential safety information, handling protocols, and disposal procedures

for researchers, scientists, and drug development professionals working with 1,2-
Dichlorocyclohexane.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical and physical properties of 1,2-Dichlorocyclohexane?

1,2-Dichlorocyclohexane is a cyclic organic compound that exists as a colorless to pale

yellow liquid at room temperature.[1] It is characterized by two chlorine atoms attached to a

cyclohexane ring. Key quantitative properties for the trans-isomer are summarized below.

Table 1: Physicochemical Properties of trans-1,2-Dichlorocyclohexane
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Property Value

Molecular Formula C₆H₁₀Cl₂

Molecular Weight 153.05 g/mol [2][3][4][5]

Appearance Liquid[1][2]

Density 1.164 g/mL at 25 °C[2]

Boiling Point 193-194 °C[2]

Flash Point 66 °C (150.8 °F) - closed cup[2][6]

Refractive Index n20/D 1.4917[2]

Q2: What are the primary hazards associated with 1,2-Dichlorocyclohexane?

1,2-Dichlorocyclohexane is classified as a hazardous substance. The primary hazards

include:

Skin Irritation: Causes skin irritation.[3]

Eye Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory tract irritation.[3][6]

Combustibility: It is a combustible liquid and should be kept away from heat, sparks, and

open flames.[2][6]

Ingestion: May cause gastrointestinal irritation with symptoms like nausea, vomiting, and

diarrhea.[6]

Q3: What Personal Protective Equipment (PPE) is required when handling this chemical?

To minimize exposure, the following PPE is mandatory when handling 1,2-
Dichlorocyclohexane:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[6] A face shield is recommended when there is a significant risk of splashing.[7][8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/d60001
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dichlorocyclohexane_-trans
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dichlorocyclohexane
https://www.calpaclab.com/trans-1-2-dichlorocyclohexane-min-96-1-gram/ala-t161921-1g
https://cymitquimica.com/cas/10498-35-8/
https://www.sigmaaldrich.com/KR/ko/product/aldrich/d60001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/d60001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/d60001
https://www.sigmaaldrich.com/KR/ko/product/aldrich/d60001
https://pim-resources.coleparmer.com/sds/73452.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/d60001
https://www.benchchem.com/product/b075773?utm_src=pdf-body
https://www.benchchem.com/product/b075773?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dichlorocyclohexane_-trans
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dichlorocyclohexane_-trans
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dichlorocyclohexane_-trans
https://pim-resources.coleparmer.com/sds/73452.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/d60001
https://pim-resources.coleparmer.com/sds/73452.pdf
https://pim-resources.coleparmer.com/sds/73452.pdf
https://www.benchchem.com/product/b075773?utm_src=pdf-body
https://www.benchchem.com/product/b075773?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/73452.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_2_Dichloro_2_propanol.pdf
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin contact.[6] For

chlorinated hydrocarbons, Viton® or laminate gloves are recommended for the highest level

of protection.[7]

Body Protection: A flame-resistant lab coat or chemical-resistant clothing (e.g., coveralls)

should be worn to protect the skin.[6][7][9]

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood, to prevent vapor inhalation.[6][7] If workplace

conditions warrant, a NIOSH-approved respirator must be used.[6]

Footwear: Closed-toe, chemical-resistant shoes are required to prevent exposure from spills.

[7]

Q4: How should I properly store 1,2-Dichlorocyclohexane?

Proper storage is crucial for safety. Follow these guidelines:

Store in a cool, dry, well-ventilated area.[6]

Keep the container tightly closed to prevent the release of vapors.[6][10]

Store away from sources of ignition such as heat, sparks, and open flames.[6][10]

Ensure that facilities are equipped with an eyewash station and a safety shower.[6]

Q5: How do I dispose of 1,2-Dichlorocyclohexane and contaminated waste?

1,2-Dichlorocyclohexane must be disposed of as hazardous waste.

Chemical Waste: Collect all waste 1,2-Dichlorocyclohexane in a designated, properly

labeled hazardous waste container.[7][11] The container must be chemically resistant with a

secure, tight-fitting lid.[7]

Contaminated Materials: Any materials that come into contact with the chemical, such as

gloves, pipette tips, and absorbent materials, must also be disposed of as hazardous waste

in a sealed and labeled container.[7]
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Regulatory Compliance: Waste generators must consult and adhere to federal, state, and

local hazardous waste regulations to ensure complete and accurate classification and

disposal.[6] Do not dispose of it down the sewer.[12]

Troubleshooting Guides
Q: What should I do if I get 1,2-Dichlorocyclohexane on my skin or in my eyes?

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[6] Get medical aid if irritation persists.[6]

[13] Wash clothing before reuse.[6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[6]

Q: I feel dizzy or have respiratory irritation while working with the compound. What are the

immediate steps?

Move to Fresh Air: Immediately remove yourself from the exposure area and move to fresh

air.[6][14]

Seek Medical Aid: If breathing is difficult, give oxygen. If breathing has stopped, perform

artificial respiration.[6] Seek immediate medical attention.[6]

Assess Ventilation: Report the incident to your supervisor and ensure the ventilation (fume

hood) is functioning correctly before resuming work.

Q: How do I safely clean up a small spill of 1,2-Dichlorocyclohexane in the lab?

Immediate Actions: Evacuate the immediate area and remove all sources of ignition.[6][12]

Ventilation: Ensure the area is well-ventilated, using a fume hood if the spill is contained

within it.[6]

Containment: Absorb the spill using a non-combustible, inert absorbent material such as

sand, earth, or vermiculite.[6] Do not use combustible materials like sawdust.[6]
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Cleanup: Use spark-proof tools to collect the absorbed material and place it into a suitable,

closed container for disposal as hazardous waste.[6][10]

Decontamination: Clean the spill area thoroughly.

PPE: Always wear the appropriate personal protective equipment as outlined in the PPE

section during cleanup.[6]

Experimental Protocols
Detailed Protocol for Small Spill Cleanup (<100 mL)

Alert Personnel: Immediately alert others in the laboratory and restrict access to the spill

area.

Ensure Safety: Turn off all nearby ignition sources (burners, hot plates, etc.).

Wear Appropriate PPE: Don chemical safety goggles, a face shield, a flame-resistant lab

coat, and chemical-resistant gloves.

Contain the Spill: If the liquid is spreading, create a dike around the spill using an inert

absorbent material like sand or vermiculite.

Absorb the Chemical: Gently cover and absorb the spill with the non-combustible absorbent

material.[6]

Collect Waste: Using a spark-proof scoop or tool, carefully transfer the contaminated

absorbent material into a designated hazardous waste container.[6]

Seal and Label: Securely close the waste container and label it clearly as "Hazardous Waste:

1,2-Dichlorocyclohexane" along with the date.

Decontaminate Area: Wipe down the spill surface with an appropriate solvent and paper

towels. Dispose of the towels as hazardous waste.

Dispose of PPE: Remove and dispose of contaminated gloves and any other disposable

PPE as hazardous waste.[7]
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Wash Hands: Wash hands thoroughly with soap and water.

Report Incident: Report the spill to the laboratory supervisor or safety officer.

Visual Workflow
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Caption: Workflow for the safe handling and disposal of 1,2-Dichlorocyclohexane.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b075773?utm_src=pdf-body-img
https://www.benchchem.com/product/b075773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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